![molecular formula C9H13N3O4 B1423586 N-(2,2-Dimethoxyethyl)-3-nitropyridin-2-amine CAS No. 1003947-06-5](/img/structure/B1423586.png)
N-(2,2-Dimethoxyethyl)-3-nitropyridin-2-amine
Overview
Description
The description of a compound typically includes its molecular formula, structural formula, and other identifiers like CAS number, EC number, etc .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized .Molecular Structure Analysis
This involves the use of spectroscopic techniques (like NMR, IR, Mass spectrometry) to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes, the conditions under which these reactions occur, and the products formed .Physical And Chemical Properties Analysis
This involves determining properties like boiling point, melting point, solubility, stability, etc .Scientific Research Applications
Immobilization of Oligonucleotides
Poly[N-(2,2 dimethoxyethyl)-N-methyl acrylamide] synthesized from this compound is used for the immobilization of oligonucleotides. This application is crucial in various diagnostics applications, such as increasing the coating efficiency on a solid support or as a detection signal amplifier .
Health Services
In the health services sector, this substance is utilized for its potential therapeutic applications. Its role in the development of treatments for CNS disorders and its use in diagnostics highlight its importance in health services .
Scientific Research and Development
The compound is actively used in scientific research and development, particularly in the study of its properties and potential applications in various fields of chemistry and biology .
Environmental Impact
While not a direct application, it’s important to consider the environmental impact of this substance. It is likely to be released into the environment from indoor use, such as in machine wash liquids/detergents, automotive care products, paints and coatings, or adhesives .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4/c1-15-8(16-2)6-11-9-7(12(13)14)4-3-5-10-9/h3-5,8H,6H2,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OALZZCLISYXUMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC1=C(C=CC=N1)[N+](=O)[O-])OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679482 | |
Record name | N-(2,2-Dimethoxyethyl)-3-nitropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2-Dimethoxyethyl)-3-nitropyridin-2-amine | |
CAS RN |
1003947-06-5 | |
Record name | N-(2,2-Dimethoxyethyl)-3-nitropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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